2-({4-[(2,4-Dichlorophenyl)methoxy]phenyl}methylidene)propanedinitrile
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Description
2-({4-[(2,4-Dichlorophenyl)methoxy]phenyl}methylidene)propanedinitrile, or 2,4-DCP-PMPD, is an organic compound used in a variety of scientific research applications. It is a synthetic compound that is colorless and crystalline in form. 2,4-DCP-PMPD has a wide range of applications including being used as a reagent in organic synthesis, as a catalyst in organic reactions, and as a dye in analytical chemistry. It also has biomedical applications, including being used in the study of protein-protein interactions and in the production of antibiotics.
Scientific Research Applications
Medicinal Chemistry and Drug Development
- Anti-Cancer Potential : Researchers have explored the anti-cancer properties of this compound due to its unique structure. It may inhibit specific pathways involved in tumor growth or metastasis .
- Targeted Therapies : The compound’s ability to interact with specific cellular receptors makes it a potential candidate for targeted therapies. Investigating its binding affinity and selectivity against cancer-related proteins is crucial .
Materials Science and Organic Electronics
- Organic Semiconductors : The π-conjugated system in 2-({4-[(2,4-Dichlorophenyl)methoxy]phenyl}methylidene)propanedinitrile suggests its application as an organic semiconductor. Researchers study its charge transport properties for use in flexible displays, solar cells, and transistors .
- Photovoltaics : Its electron-donating and accepting properties make it relevant for photovoltaic devices. Investigations into its stability, energy levels, and exciton dynamics are ongoing .
Catalysis and Synthetic Chemistry
- Cyanation Reactions : The compound’s malononitrile moiety enables efficient cyanation reactions. Researchers explore its use as a cyano source in synthetic transformations .
- Metal-Catalyzed Cross-Coupling : Investigating its reactivity with transition metals can lead to novel catalytic processes. It may participate in C-C bond formation reactions .
Computational Chemistry and Molecular Modeling
- Quantum Chemical Calculations : Researchers employ computational methods (e.g., DFT) to predict its electronic properties, reactivity, and stability. These insights guide experimental design .
- Binding Studies : Molecular docking studies help understand its interactions with biological targets. This informs drug design and optimization .
Environmental Chemistry and Toxicology
- Environmental Fate : Investigating its degradation pathways, persistence, and potential environmental impact is essential. Researchers assess its behavior in soil, water, and air .
- Toxicity Assessment : Studies evaluate its toxicity to aquatic organisms, mammals, and humans. Understanding its safety profile is crucial for any practical application .
properties
IUPAC Name |
2-[[4-[(2,4-dichlorophenyl)methoxy]phenyl]methylidene]propanedinitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H10Cl2N2O/c18-15-4-3-14(17(19)8-15)11-22-16-5-1-12(2-6-16)7-13(9-20)10-21/h1-8H,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZZKBDWJFFXOMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=C(C#N)C#N)OCC2=C(C=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H10Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-({4-[(2,4-Dichlorophenyl)methoxy]phenyl}methylidene)propanedinitrile |
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